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Compound of Interest

Compound Name: 303052-45-1

Cat. No.: B612592

Audience: Researchers, scientists, and drug development professionals.

Introduction Neuropeptide Y (NPY) is a 36-amino acid peptide neurotransmitter found in the
central and peripheral nervous systems, where it is involved in numerous physiological
processes.[1] The fragment Neuropeptide Y (29-64) is also a 36-amino acid peptide that
corresponds to a specific segment of the full-length NPY.[2][3] Proper preparation, handling,
and storage of NPY (29-64) stock solutions are critical for ensuring peptide stability, activity,
and the reproducibility of experimental results. This document provides detailed protocols for
the reconstitution and storage of lyophilized NPY (29-64) and outlines its key signaling
pathways.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Neuropeptide Y (29-64).
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Property Value Source(s)
Molecular Weight ~4272.7 g/mol [21[3114]
Molecular Formula C189H284N54058S [2][3]

CAS Number 303052-45-1 [21[3]

Amino Acid Sequence

Tyr-Pro-Ser-Lys-Pro-Asp-Asn-
Pro-Gly-Glu-Asp-Ala-Pro-Ala-
Glu-Asp-Met-Ala-Arg-Tyr-Tyr-
Ser-Ala-Leu-Arg-His-Tyr-lle-
Asn-Leu-lle-Thr-Arg-GIn-Arg-
Tyr

[3](5]

Solubility in Water

> 46.67 mg/mL (10.92 mM)

[2](3]

Solubility in DMSO

~16.67 mg/mL (3.90 mM); may

require sonication

[2](3]

Storage (Lyophilized)

-20°C for up to 1 year; -80°C
for up to 2 years or more.
Store sealed and away from
moisture.

[316]1[7]

Storage (In Solution)

Aliguots at -20°C forup to 1
month; -80°C for up to 6
months. Avoid repeated

freeze-thaw cycles.

(213118l

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized NPY (29-64)

This protocol details the steps to dissolve lyophilized NPY (29-64) powder to create a

concentrated stock solution.

Materials:

 Vial of lyophilized Neuropeptide Y (29-64)
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e High-purity sterile water (e.g., Milli-Q or WFI) or newly opened, anhydrous DMSO
o Sterile, low-protein-binding polypropylene microcentrifuge tubes

o Calibrated precision pipettes and sterile tips

e \ortex mixer

e Microcentrifuge

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes.[9][10] This crucial step prevents condensation of
atmospheric moisture inside the vial, which can degrade the peptide.[7]

o Centrifugation: Briefly centrifuge the vial at low speed (e.g., ~3000 rpm for 3-5 minutes) to
ensure all the lyophilized powder is collected at the bottom of the vial.[11]

o Solvent Addition: Carefully open the vial. Based on the high aqueous solubility of NPY (29-
64), sterile water is the recommended primary solvent.[2] Using a calibrated pipette, add the
calculated volume of solvent to the vial to achieve the desired stock concentration (e.g., 1
mM or 5 mM).

o Dissolution: Recap the vial and gently swirl or vortex to dissolve the peptide.[12] If complete
dissolution is difficult, sonication in an ultrasonic bath for a short period may aid the process,
especially when using DMSO.[2]

 Verification: Visually inspect the solution to ensure it is clear and free of particulates.[13] A
clear solution indicates successful reconstitution.[13]

» Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in sterile, low-protein-binding polypropylene tubes.[6] The
volume of each aliquot should be appropriate for a single experiment.
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Protocol 2: Storage and Handling of NPY (29-64)
Solutions

Proper storage is essential to maintain the biological activity of the peptide.
Lyophilized Peptide:

e Long-term: Store lyophilized NPY (29-64) at -20°C or preferably -80°C in a desiccator,
protected from light.[7][8] Under these conditions, the peptide can be stable for several
years.[7]

o Handling: Always allow the vial to reach room temperature before opening. Reseal the vial
tightly immediately after use to minimize moisture absorption.[7]

Peptide Stock Solution:
e Short-term (< 1 month): Store aliquots at -20°C.[2][14]
e Long-term (< 6 months): For maximum stability, store aliquots at -80°C.[2][14]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as they can degrade the peptide.[6]
Use a fresh aliquot for each experiment.

e Working Solutions: Further dilutions from the stock solution should be made in a sterile,
buffered solution (pH 5-7) immediately before use.[9] It is not recommended to store
aqueous solutions for more than one day unless frozen.[4]

Diagrams
Experimental Workflow
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Caption: Workflow for reconstituting and storing NPY (29-64).
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Neuropeptide Y Signaling Pathway

Neuropeptide Y exerts its effects by binding to a family of G-protein coupled receptors
(GPCRSs).[15] Most NPY receptors, including Y1, Y2, Y4, and Y5, couple to the inhibitory G-
protein, Gai.[16][17] This activation leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity.
[16] Additionally, activation of some receptors like Y1 can stimulate the Phospholipase C (PLC)
pathway, leading to increased intracellular calcium.[15]
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Caption: Simplified NPY receptor signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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